Cas no 831234-81-2 (2-(1,3-benzothiazol-2-ylsulfanyl)-N-4-(tert-butylsulfamoyl)phenylacetamide)

• Product Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-N-4-(tert-butylsulfamoyl)phenylacetamide
• CAS No: 831234-81-2
• MF: C₁₉H₂₁N₃O₃S₃
• MW: 435.583340406418
• CID: 6220135
• PubChem ID: 2144623
• Update Time: 2025-06-13

2-(1,3-benzothiazol-2-ylsulfanyl)-N-4-(tert-butylsulfamoyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzothiazol-2-ylsulfanyl)-N-4-(tert-butylsulfamoyl)phenylacetamide
• SR-01000295696-1
• BRD-K02360113-001-01-3
• AKOS002210759
• SR-01000295696
• 2-benzothiazol-2-ylthio-N-(4-{[(tert-butyl)amino]sulfonyl}phenyl)acetamide
• 2-(1,3-benzothiazol-2-ylsulfanyl)-N-[4-(tert-butylsulfamoyl)phenyl]acetamide
• F1698-0009
• ZINC02705125
• 2-(benzo[d]thiazol-2-ylthio)-N-(4-(N-(tert-butyl)sulfamoyl)phenyl)acetamide
• CBKinase1_023837
• 831234-81-2
• CBKinase1_011437

• Inchi： 1S/C19H21N3O3S3/c1-19(2,3)22-28(24,25)14-10-8-13(9-11-14)20-17(23)12-26-18-21-15-6-4-5-7-16(15)27-18/h4-11,22H,12H2,1-3H3,(H,20,23)
• InChI Key： GQZQVCHWKSOEGI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(CSC1=NC2C=CC=CC=2S1)=O)(NC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 435.07450506g/mol
• Monoisotopic Mass: 435.07450506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 150Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-(1,3-benzothiazol-2-ylsulfanyl)-N-4-(tert-butylsulfamoyl)phenylacetamide

Recent Advances in the Study of 2-(1,3-benzothiazol-2-ylsulfanyl)-N-4-(tert-butylsulfamoyl)phenylacetamide (CAS: 831234-81-2)

The compound 2-(1,3-benzothiazol-2-ylsulfanyl)-N-4-(tert-butylsulfamoyl)phenylacetamide (CAS: 831234-81-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique benzothiazole and sulfonamide moieties, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-(1,3-benzothiazol-2-ylsulfanyl)-N-4-(tert-butylsulfamoyl)phenylacetamide to enhance its bioavailability and target specificity. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and click chemistry, to improve the yield and purity of the compound. These efforts have resulted in the development of derivatives with improved pharmacokinetic profiles, as evidenced by in vitro and in vivo studies.

The pharmacological potential of this compound has been explored in various disease models, particularly in oncology and infectious diseases. Preliminary findings suggest that 2-(1,3-benzothiazol-2-ylsulfanyl)-N-4-(tert-butylsulfamoyl)phenylacetamide exhibits potent inhibitory activity against specific kinases involved in cancer cell proliferation. Additionally, its antimicrobial properties have been investigated, with promising results against drug-resistant bacterial strains. These findings highlight the compound's versatility and potential as a multi-target therapeutic agent.

Mechanistic studies have revealed that the compound interacts with key cellular pathways, including the PI3K/AKT/mTOR signaling axis, which is frequently dysregulated in cancer. Molecular docking simulations and X-ray crystallography have provided insights into the binding modes of the compound with its target proteins, facilitating the design of more potent analogs. Furthermore, transcriptomic and proteomic analyses have shed light on the downstream effects of the compound on gene expression and protein synthesis.

Despite these advancements, challenges remain in the clinical translation of 2-(1,3-benzothiazol-2-ylsulfanyl)-N-4-(tert-butylsulfamoyl)phenylacetamide. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and preclinical evaluations. Collaborative efforts between academia and industry are essential to accelerate the development of this compound into a viable therapeutic option.

In conclusion, the ongoing research on 2-(1,3-benzothiazol-2-ylsulfanyl)-N-4-(tert-butylsulfamoyl)phenylacetamide underscores its potential as a promising candidate for drug development. The integration of synthetic chemistry, computational biology, and translational research will be crucial in unlocking its full therapeutic potential. Future studies should focus on optimizing its drug-like properties and validating its efficacy in clinical settings.